Cas no 2227672-64-0 (rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227672-64-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5951728
• PubChem ID: 165655650
• Update Time: 2025-06-22

rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2227672-64-0
• EN300-1813535

• Inchi： 1S/C9H12N2O2/c1-9(2)6(7(9)8(12)13)5-3-10-11-4-5/h3-4,6-7H,1-2H3,(H,10,11)(H,12,13)/t6-,7+/m1/s1
• InChI Key： MNNZHJWQOHAECK-RQJHMYQMSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=NNC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227672-64-0)

rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2227672-64-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the cyclopropanecarboxylic acid class, characterized by its three-membered cyclopropane ring substituent, which imparts unique steric and electronic properties. The presence of a pyrazole moiety at the 3-position further enhances its structural complexity and potential biological activity.

The stereochemistry of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is crucial to its pharmacological profile. The (1R,3R) configuration ensures a specific spatial arrangement of functional groups, which can influence binding affinity and metabolic stability. This stereochemical purity is often a critical factor in drug design, as even minor deviations can lead to significant differences in efficacy and safety.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The pyrazole scaffold is particularly noteworthy due to its versatility and prevalence in bioactive molecules. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. By incorporating a pyrazole group into a cyclopropanecarboxylic acid framework, researchers aim to exploit these pharmacological benefits while introducing novel structural motifs.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid represents a challenge that requires precise synthetic methodologies. The cyclopropane ring is known for its strain energy, which can be harnessed to facilitate reactions but also poses challenges in terms of regioselectivity and stereoselectivity. Modern synthetic approaches often employ transition metal-catalyzed reactions or organocatalytic strategies to achieve the desired product with high enantioselectivity.

In the context of drug discovery, rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid has been explored as a potential intermediate in the development of novel therapeutic agents. The cyclopropanecarboxylic acid moiety can serve as a pharmacophore or be further functionalized to introduce additional biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of G protein-coupled receptors (GPCRs).

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The combination of the cyclopropane ring and the pyrazole scaffold provides a versatile platform for structure-based drug design. Computational modeling and high-throughput screening have been employed to identify derivatives with enhanced binding affinity and selectivity for target proteins.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid are also of considerable interest. The bulky cyclopropane ring can influence solubility and metabolic clearance rates, while the pyrazole group may affect binding interactions with biological targets. Understanding these properties is essential for optimizing drug candidates and predicting their behavior in vivo.

Recent studies have demonstrated the utility of this compound in preclinical models. For example, researchers have investigated its effects on enzymatic pathways relevant to cancer progression or inflammation. The ability to modulate these pathways could lead to the development of novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

The synthetic methodologies used to prepare rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid have evolved significantly over the past decade. Advances in catalysis and asymmetric synthesis have made it possible to produce complex molecules with greater efficiency and precision. These improvements have not only facilitated the preparation of this compound but also opened up new avenues for exploring its derivatives.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227672-64-0) represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of a cyclopropanecarboxylic acid moiety and a pyrazole scaffold makes it a valuable scaffold for drug discovery efforts. As research continues in this area, it is likely that new applications and derivatives will emerge, further solidifying its importance in pharmaceutical chemistry.